4-Cyano-3-methyl-5-(2-phenoxy-acetylamino)-thiophene-2-carboxylic acid (2,3-dimethyl-phenyl)-amide

• Molecular Formula: C23H21N3O3S
• Molecular Weight: 419.5 g/mol
• IUPAC Name: 4-cyano-N-(2,3-dimethylphenyl)-3-methyl-5-[(2-phenoxyacetyl)amino]thiophene-2-carboxamide
• InChI: InChI=1S/C23H21N3O3S/c1-14-8-7-11-19(15(14)2)25-22(28)21-16(3)18(12-24)23(30-21)26-20(27)13-29-17-9-5-4-6-10-17/h4-11H,13H2,1-3H3,(H,25,28)(H,26,27)
• InChI Key: ZPKZORPJEAEINM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(C(=C(S2)NC(=O)COC3=CC=CC=C3)C#N)C)C

Description

The compound 4-Cyano-3-methyl-5-(2-phenoxy-acetylamino)-thiophene-2-carboxylic acid (2,3-dimethyl-phenyl)-amide is a thiophene-based derivative characterized by a cyano group at position 4, a methyl group at position 3, and a phenoxy-acetylamino substituent at position 5 of the thiophene ring. The carboxylic acid moiety at position 2 is further functionalized as an amide with a 2,3-dimethylphenyl group.

Structurally, this compound integrates multiple functional groups that may enhance binding affinity to biological targets. The cyano group may stabilize the thiophene ring electronically, influencing reactivity and metabolic stability .

Biological Activity

The compound 4-Cyano-3-methyl-5-(2-phenoxy-acetylamino)-thiophene-2-carboxylic acid (2,3-dimethyl-phenyl)-amide is a thiophene derivative that has garnered attention due to its potential biological activities. This article explores its synthesis, biological activity, and relevant research findings.

Property	Value
Molecular Weight	355.46 g/mol
Molecular Formula	C19H21N3O2S
LogP	2.684
Polar Surface Area	55.899 Ų
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	1

Synthesis

The synthesis of this compound typically involves multi-step organic reactions, often starting from commercially available thiophene derivatives. The introduction of the cyano and phenoxy-acetylamino groups can be achieved through various coupling reactions, including amide bond formation and electrophilic substitutions.

Antimicrobial Activity

Research indicates that thiophene derivatives, including our compound of interest, exhibit significant antimicrobial properties. For instance:

• In vitro studies have shown that the compound possesses antibacterial activity against various strains of bacteria, including Escherichia coli and Pseudomonas aeruginosa. The minimum inhibitory concentration (MIC) values for these bacteria were found to be as low as 0.21 µM .
• Antifungal Activity : The compound also demonstrated antifungal effects against fungi such as Candida albicans, with notable inhibition zones observed in growth assays .

The mechanism by which this compound exerts its biological effects is primarily through interaction with key enzymes involved in bacterial cell wall synthesis and DNA replication. Molecular docking studies suggest that it binds effectively to targets such as DNA gyrase and MurD, forming crucial hydrogen bonds that impede their function .

Case Studies

• Study on Antimicrobial Efficacy : A study evaluated the antimicrobial efficacy of various thiophene derivatives, including our compound. The results highlighted its superior activity against Gram-positive and Gram-negative bacteria, supporting its potential as an antimicrobial agent .
• Cytotoxicity Assessment : Another research effort investigated the cytotoxic effects of this compound on human cell lines (HaCat and Balb/c 3T3). Results indicated moderate cytotoxicity, suggesting a need for further optimization to enhance selectivity towards microbial targets while minimizing toxicity to human cells .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Thiophene Derivatives

Compound A : 5-Acetyl-4-amino-N-(4-chlorophenyl)-2-(phenylamino)thiophene-3-carboxamide (from )

• Key Differences: Position 5: Acetyl group vs. phenoxy-acetylamino in the target compound. Position 4: Amino group vs. cyano group. Amide substituent: 4-Chlorophenyl vs. 2,3-dimethylphenyl.
• The amino group at position 4 could participate in hydrogen bonding, whereas the cyano group in the target compound may enhance electron-withdrawing effects, affecting aromatic stacking .

Compound B : Methyl 5-amino-4-cyano-3-(2-methoxy-2-oxoethyl)-2-thiophenecarboxylate (from )

• Key Differences :
  • Position 3: Methoxy-2-oxoethyl vs. methyl group.
  • Position 2: Methyl ester vs. 2,3-dimethylphenyl amide.
• Implications :
  • The ester group in Compound B is hydrolytically labile, whereas the amide in the target compound offers greater metabolic stability.
  • The methyl group at position 3 in the target compound may reduce steric strain compared to the methoxy-2-oxoethyl substituent, improving synthetic yield .

Compound C : 4-Cyano-5-(methylthio)-3-[3-(trifluoromethyl)phenyl]thiophene-2-carboxylic acid (from )

• Key Differences: Position 5: Methylthio vs. phenoxy-acetylamino. Position 3: Trifluoromethylphenyl vs. methyl group.
• The methylthio group may confer nucleophilic reactivity, contrasting with the hydrogen-bonding phenoxy-acetylamino group in the target compound .